Cas no 2227874-01-1 (rac-(1R,2R)-2-(3-{(tert-butoxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3-{(tert-butoxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227874-01-1
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5893243
• PubChem ID: 165623870
• Update Time: 2025-05-23

rac-(1R,2R)-2-(3-{(tert-butoxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-{(tert-butoxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-(3-{[(tert-butoxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid
• EN300-1873934
• 2227874-01-1

• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(19)16-10-6-4-5-9(7-10)11-8-12(11)13(17)18/h4-7,11-12H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-,12+/m0/s1
• InChI Key： SNUSXPUEOJZCFZ-NWDGAFQWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC=C(C=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R)-2-(3-{(tert-butoxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-(3-{(tert-butoxy)carbonylamino}phenyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

Rac-(1R,2R)-2-(3-{(tert-butoxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid is a complex organic compound with the CAS registry number 2227874-01-1. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. The structure of this compound is characterized by a cyclopropane ring attached to a carboxylic acid group and a tert-butoxycarbonylamino (Boc-amino) phenyl group, making it a highly functionalized molecule with significant synthetic and therapeutic potential.

The synthesis of rac-(1R,2R)-2-(3-{(tert-butoxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid involves advanced organic chemistry techniques, including stereo-selective cyclopropanation reactions and amino protection strategies. Recent advancements in asymmetric catalysis have enabled the efficient construction of the cyclopropane ring system, which is a key structural feature of this compound. The use of tert-butoxycarbonyl (Boc) protecting groups ensures stability during the synthesis process while allowing for controlled deprotection in subsequent steps.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The cyclopropane ring is known to exhibit unique pharmacokinetic properties, including enhanced bioavailability and improved metabolic stability. Furthermore, the presence of the Boc-amino phenyl group introduces additional functional diversity, making this compound a promising candidate for targeting various biological pathways. Recent studies have explored its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for conditions such as cardiovascular diseases and central nervous system disorders.

From a structural perspective, the compound's stereochemistry plays a crucial role in its biological activity. The racemic mixture (rac) designation indicates that both enantiomers are present in equal proportions. However, chirality-specific studies have shown that one enantiomer may exhibit superior pharmacological properties compared to the other. This highlights the importance of enantioselective synthesis methods in optimizing the compound's therapeutic potential.

In terms of chemical stability, rac-(1R,2R)-2-(3-{(tert-butoxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid demonstrates remarkable resilience under various reaction conditions. The tert-butoxycarbonyl group provides excellent protection against unwanted side reactions during synthesis, while the cyclopropane ring contributes to the molecule's overall rigidity and stability. These properties make it an ideal substrate for further functionalization and modification in downstream applications.

Recent research has also focused on the environmental impact and sustainability aspects of this compound. The development of eco-friendly synthesis routes, such as those utilizing renewable feedstocks or catalytic processes with minimal waste generation, has become a priority in modern organic chemistry. Innovations in this area have significantly reduced the ecological footprint associated with the production of similar compounds.

In conclusion, rac-(1R,2R)-2-(3-{(tert-butoxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid (CAS No: 2227874-01-1) represents a cutting-edge advancement in organic chemistry with multifaceted applications across diverse industries. Its unique structure, synthetic versatility, and promising pharmacological profile position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of chemical science.